Cas no 2034462-99-0 (3-(1-{3-4-(methylsulfanyl)phenylpropanoyl}azetidin-3-yl)methyl-1,3-oxazolidine-2,4-dione)

• Product Name: 3-(1-{3-4-(methylsulfanyl)phenylpropanoyl}azetidin-3-yl)methyl-1,3-oxazolidine-2,4-dione
• CAS No: 2034462-99-0
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5913706
• PubChem ID: 119105356
• Update Time: 2025-11-01

3-(1-{3-4-(methylsulfanyl)phenylpropanoyl}azetidin-3-yl)methyl-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-{3-4-(methylsulfanyl)phenylpropanoyl}azetidin-3-yl)methyl-1,3-oxazolidine-2,4-dione
• AKOS026704480
• 3-[(1-{3-[4-(methylsulfanyl)phenyl]propanoyl}azetidin-3-yl)methyl]-1,3-oxazolidine-2,4-dione
• 3-((1-(3-(4-(methylthio)phenyl)propanoyl)azetidin-3-yl)methyl)oxazolidine-2,4-dione
• F6560-9200
• 3-[[1-[3-(4-methylsulfanylphenyl)propanoyl]azetidin-3-yl]methyl]-1,3-oxazolidine-2,4-dione
• 2034462-99-0

• Inchi： 1S/C17H20N2O4S/c1-24-14-5-2-12(3-6-14)4-7-15(20)18-8-13(9-18)10-19-16(21)11-23-17(19)22/h2-3,5-6,13H,4,7-11H2,1H3
• InChI Key： OZSQSWMGYAIGMH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(N1CC(CN2C(=O)OCC2=O)C1)=O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.2Ų

Additional information on 3-(1-{3-4-(methylsulfanyl)phenylpropanoyl}azetidin-3-yl)methyl-1,3-oxazolidine-2,4-dione

Introduction to 3-(1-{3-4-(methylsulfanyl)phenylpropanoyl}azetidin-3-yl)methyl-1,3-oxazolidine-2,4-dione (CAS No. 2034462-99-0)

3-(1-{3-4-(methylsulfanyl)phenylpropanoyl}azetidin-3-yl)methyl-1,3-oxazolidine-2,4-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a molecular formula that incorporates multiple functional groups, this compound represents a promising candidate for further exploration in drug discovery and development. The presence of an azetidinone ring, a methylsulfanyl-substituted phenylpropanoyl side chain, and a dioxolane moiety contributes to its complex chemical profile, which may influence its interactions with biological targets.

The compound's CAS number, 2034462-99-0, serves as a unique identifier in scientific literature and databases, facilitating accurate referencing and research collaboration. Its structural complexity suggests potential applications in the synthesis of novel therapeutic agents, particularly in the realm of medicinal chemistry where innovative scaffolds are highly valued. The methylsulfanyl group on the phenyl ring introduces a polar character, which could enhance solubility and binding affinity in biological systems. This feature is particularly relevant in the design of small-molecule drugs that require efficient delivery and interaction with target proteins or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of such compounds with greater precision. The dioxolane ring in 3-(1-{3-4-(methylsulfanyl)phenylpropanoyl}azetidin-3-yl)methyl-1,3-oxazolidine-2,4-dione may contribute to metabolic stability or influence the compound's solubility profile, factors that are critical for drug efficacy and safety. Studies have shown that similar heterocyclic structures can exhibit inhibitory activity against various enzymes and receptors, making this compound a potential lead for further medicinal chemistry optimization.

In the context of current research trends, there is growing interest in developing multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural motifs present in 3-(1-{3-4-(methylsulfanyl)phenylpropanoyl}azetidin-3-yl)methyl-1,3-oxazolidine-2,4-dione could make it a versatile scaffold for designing such dual-action or polypharmacological agents. For instance, the methylsulfanylphenylpropanoyl group might interact with both protease enzymes and nuclear receptors, providing a rationale for its exploration in conditions where multiple biological pathways are dysregulated.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or enzymatic transformations, could be employed to construct the complex core structure efficiently. The integration of these techniques into the synthetic route would not only streamline production but also allow for rapid modifications to explore different derivatives.

From a biochemical perspective, the azetidinone ring is known to be a common motif in bioactive molecules due to its ability to mimic natural amino acid structures or interact with specific binding pockets. This feature makes 3-(1-{3-4-(methylsulfanyl)phenylpropanoyl}azetidin-3-yl)methyl-1,3-oxazolidine-2,4-dione an attractive candidate for modulating enzyme activity or receptor signaling. Preliminary computational studies suggest that this compound could exhibit inhibitory effects on certain kinases or phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) platforms to identify promising drug candidates rapidly. However, the rational design of molecules based on structural principles can complement HTS by providing targeted leads with optimized properties. The unique combination of functional groups in 3-(1-{3-4-(methylsulfanyl)phenylpropanoyl}azetidin-3-yl)methyl-1,3-oxazolidine-2,4-dione aligns well with this approach, as it offers multiple interaction points with biological targets without excessive complexity.

In conclusion,3-(1-{3-4-(methylsulfanyl)phenylpropanoyl}azetidin-3-ylmethyl)-1,3 ox az oli dine - 2 , 4 - di one ( CAS No . 203 44 62 - 99 - 0 ) represents an intriguing chemical entity with potential therapeutic applications. Its structural complexity and functional diversity make it a valuable asset for medicinal chemists seeking to develop novel treatments for complex diseases. Further investigation into its biological activity and pharmacological properties will be essential to determine its full potential as a pharmaceutical agent.